Cas no 2228367-39-1 (1-benzyl-3,5-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole)

• Product Name: 1-benzyl-3,5-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• CAS No: 2228367-39-1
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 6310294
• PubChem ID: 165972445
• Update Time: 2025-05-30

1-benzyl-3,5-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3,5-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole
• EN300-1859978
• 2228367-39-1
• 1-benzyl-3,5-dimethyl-4-[(3-methylazetidin-3-yl)oxy]-1H-pyrazole

• Inchi： 1S/C16H21N3O/c1-12-15(20-16(3)10-17-11-16)13(2)19(18-12)9-14-7-5-4-6-8-14/h4-8,17H,9-11H2,1-3H3
• InChI Key： HIQRLVUCTYPVEK-UHFFFAOYSA-N
• SMILES： O(C1C(C)=NN(CC2C=CC=CC=2)C=1C)C1(C)CNC1

Computed Properties

• Exact Mass: 271.168462302g/mol
• Monoisotopic Mass: 271.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-benzyl-3,5-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole

1-Benzyl-3,5-Dimethyl-4-(3-Methylazetidin-3-Yl)Oxy-1H-Pyrazole (CAS No. 2228367-39-1): A Comprehensive Overview

The compound 1-benzyl-3,5-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole (CAS No. 2228367-39-1) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a benzyl group, methyl substituents, and an azetidine moiety introduces unique electronic and steric properties that make this compound a promising candidate for various applications.

Recent studies have highlighted the potential of pyrazole derivatives as bioactive molecules with applications in drug discovery. The benzyl group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in the development of drugs targeting intracellular pathogens or diseases where membrane permeability is critical. Additionally, the methyl groups at positions 3 and 5 of the pyrazole ring provide steric bulk, which can influence the molecule's conformation and interactions with biological targets.

The azetidine ring, a four-membered cyclic amine, adds another layer of complexity to this molecule. Azetidine moieties are known for their ability to act as rigid linkers or scaffolds in drug design. In this compound, the azetidine is substituted with a methyl group at position 3 and connected via an oxygen atom to the pyrazole ring. This arrangement creates a chiral center at the azetidine nitrogen, which can significantly impact the compound's pharmacokinetic properties and enantioselective interactions with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-benzyl-3,5-dimethyl-4-(3-methylazetidin-3-yl)oxy-1H-pyrazole through multi-component reactions and asymmetric catalysis. These methods not only improve yield but also allow for precise control over stereochemistry, which is crucial for optimizing biological activity. For instance, researchers have employed organocatalytic strategies to construct the azetidine ring under mild conditions, showcasing the versatility of this approach in complex molecule synthesis.

In terms of applications, this compound has shown potential as a lead molecule in anti-inflammatory and antiviral drug development. Its ability to modulate key enzymes involved in inflammatory pathways makes it a compelling candidate for treating conditions such as arthritis or neuroinflammation. Furthermore, preliminary studies suggest that this compound may exhibit antiviral activity against certain RNA viruses by interfering with viral replication mechanisms.

The structural uniqueness of 1-benzyl-3,5-dimethyl-4-(3-methylazetidin-3-Yl)oxy-1H-pyrazole also lends itself to applications beyond pharmacology. For example, its rigid structure and functional groups make it a suitable candidate for use in supramolecular chemistry and materials science. Researchers are exploring its potential as a building block for self-assembling materials or as a ligand in metalloorganic frameworks (MOFs), where its chelating properties could be exploited for catalytic or sensing applications.

From an analytical standpoint, modern techniques such as X-ray crystallography and computational modeling have provided valuable insights into the molecular geometry and electronic distribution of this compound. These studies have revealed that the molecule adopts a conformation that maximizes π-interactions between the benzene ring and the pyrazole moiety while minimizing steric hindrance from the methyl groups. Such insights are critical for understanding its reactivity and bioavailability.

In conclusion, 1-benzyl-3,5-dimethyl-4-(3-methylazetidin-Yl)oxy-H-pyrazole (CAS No. 2228367-Y9-Y) represents a cutting-edge advancement in organic synthesis with diverse potential applications across multiple scientific disciplines. As research continues to uncover its full spectrum of properties and functionalities, this compound is poised to play a significant role in advancing both therapeutic development and materials innovation.